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Compound of Interest

Compound Name: Hexanal

Cat. No.: B7767761

This guide provides immediate and essential safety protocols for laboratory personnel,
researchers, and drug development professionals handling Hexanal. Adherence to these
guidelines is critical for ensuring personal safety and proper management of this chemical.

Hexanal is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2][3]
[4] It is crucial to handle it in a well-ventilated area, away from sources of ignition.[2][3][5]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before working with Hexanal to ensure the
appropriate level of PPE is selected. The following table summarizes the recommended PPE
for handling Hexanal.
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PPE Category

Equipment

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles, Face Shield

Chemical safety goggles are
mandatory.[6] A face shield
should be worn in addition to
goggles when there is a higher

risk of splashing.[6][7]

Hand Protection

Chemical-resistant gloves

Butyl rubber gloves are
generally recommended for
handling aldehydes. Nitrile
gloves may offer short-term
splash protection. Always
change gloves immediately

after known contact.

Respiratory Protection

Air-Purifying Respirator (APR),
Powered Air-Purifying
Respirator (PAPR), or
Supplied-Air Respirator (SAR)

Required when vapors or
aerosols are generated.[6] The
type of respirator and cartridge
should be selected based on
the concentration of Hexanal
and the specific laboratory

conditions.

Body Protection

Laboratory Coat, Chemical-

resistant Apron or Coveralls

A laboratory coat is the
minimum requirement.[7] For
larger quantities or tasks with a
high splash potential,
chemically resistant aprons or

coveralls should be used.[7]

Footwear

Closed-toe shoes

Closed-toe shoes are
mandatory in any laboratory

setting.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for Hexanal.
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Property Value Reference
CAS Number 66-25-1 [1112]
Molecular Formula C6H120 [4]
Molecular Weight 100.16 g/mol [8]
Appearance Clear Liquid [4]
Odor Pungent [4]
Boiling Point 130-131°C [4]
Flash Point 32°C [4]
Density 0.817 g/cm? at 20 °C [2]
Water Solubility 5.77 g/Lat 20.3 °C [2]
LD50 (Oral, Rat) 4890 mg/kg [3]

Operational and Disposal Plans
Safe Handling Workflow

The following diagram illustrates the standard operating procedure for safely handling Hexanal
in a laboratory setting.
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Caption: Standard workflow for handling Hexanal.
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Step-by-Step Handling Procedures

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for Hexanal before use.[1][2][3][4]

o Ensure that an eyewash station and safety shower are readily accessible.[1][8]

o Put on all required personal protective equipment as detailed in the PPE section.[3][6]
e Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[2][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[2][3][5] No
smoking.[2][3][5][9]

o Use non-sparking tools and take precautionary measures against static discharge.[1][5]

o Ground and bond containers and receiving equipment.[5]

o Avoid contact with skin, eyes, and clothing.[1][3][6] Avoid inhalation of vapor or mist.[6]
o Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][6]
Recommended storage temperature is 2-8 °C.[6]

o Containers should be dated upon opening and periodically tested for the presence of
peroxides, as it may form explosive peroxides on prolonged storage.[1][8]

o Store away from incompatible materials such as strong bases, strong oxidizing agents,
ammonia, and amines.[1][8]

Disposal Plan

o Waste Collection:
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o Collect waste Hexanal and contaminated materials in a suitable, labeled, and closed
container.[1]

o Do not mix with other waste.
e Disposal:
o This material and its container must be disposed of as hazardous waste.[2]

o Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[2]

o Do not empty into drains or release into the environment.[1][2]

Emergency Response
Emergency Response Workflow

The following diagram outlines the immediate steps to take in the event of an emergency

involving Hexanal.
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Caption: Immediate actions for Hexanal emergencies.
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First Aid Measures

Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[2][6]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. If skin irritation persists, call a physician.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Call a physician if you feel unwell.[1][2][6]

Firefighting Measures

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, chemical foam, or
water mist to cool closed containers.[1][8] For large fires, use alcohol-resistant foam or water

spray.[6][9]

Specific Hazards: Hexanal is a flammable liquid.[1] Vapors may form explosive mixtures with
air and can travel to a source of ignition and flash back.[1][8] Containers may explode when
heated.[1][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][8]

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[6] Ensure adequate ventilation.[6]
Avoid breathing vapors, mist, or gas.[6] Remove all sources of ignition.[1][5][6]

Environmental Precautions: Prevent the product from entering drains, surface water, or
ground water.[1][2][6]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand, diatomaceous earth, or universal binding agents.[2][6] Collect the absorbed material in
a suitable, closed container for disposal.[1] Use spark-proof tools.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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